![molecular formula C23H25NO3 B6532914 7-[2-(4-methylpiperidin-1-yl)ethoxy]-3-phenyl-4H-chromen-4-one CAS No. 904006-82-2](/img/structure/B6532914.png)
7-[2-(4-methylpiperidin-1-yl)ethoxy]-3-phenyl-4H-chromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a novel 11C-labeled radioligand . It has high brain penetrability, selectivity, and binding outside the choroid plexus . It is a potential therapeutic target for the treatment of schizophrenia, anxiety, obesity, depression, drug abuse, and Parkinson’s disease .
Synthesis Analysis
The compound and its corresponding normethyl precursor were synthesized via multi-step synthetic approaches . The synthesis involved O-methylation of the normethyl precursor with [11C]CH3I in the presence of 0.1 M Bu4NOH in DMF followed by HPLC purification .Molecular Structure Analysis
The molecular formula of the compound is C23H25NO3 . It has a molecular weight of 363.45 . The compound displayed a high affinity for 5-HT2CR (Ki = 1.1 nM) and a high selectivity over 5-HT2AR (Ki > 1000 nM) and 5-HT2BR (Ki = 126 nM) .Chemical Reactions Analysis
The compound was prepared via O-methylation of its normethyl precursor with [11C]CH3I . This suggests that it can undergo methylation reactions. Further chemical reactions analysis would require more specific information or context.Physical And Chemical Properties Analysis
The compound has a moderate lipophilicity with a log P7.4 of 2.89 . It exhibits excellent brain blood barrier penetration . More detailed physical and chemical properties would require additional data or experimental results.Mechanism of Action
Future Directions
The compound has potential therapeutic applications in the treatment of various conditions including schizophrenia, anxiety, obesity, depression, drug abuse, and Parkinson’s disease . It could also serve as a promising PET imaging antagonist for 5-HT2CR . Future research could focus on these areas and further explore its potential uses and benefits.
properties
IUPAC Name |
7-[2-(4-methylpiperidin-1-yl)ethoxy]-3-phenylchromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO3/c1-17-9-11-24(12-10-17)13-14-26-19-7-8-20-22(15-19)27-16-21(23(20)25)18-5-3-2-4-6-18/h2-8,15-17H,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTDXPLBIVRTXGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CCOC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-[2-(4-Methylpiperidin-1-yl)ethoxy]-3-phenylchromen-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.